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An In-depth Technical Guide to the Aluminum-Lead (Al-Pb) Alloy Phase Diagram

Introduction
The Aluminum-Lead (Al-Pb) binary system is a classic example of a monotectic system

characterized by a wide miscibility gap in the liquid state. This immiscibility, coupled with a

significant density difference between the two elements, presents unique challenges in alloy

preparation.[1][2] Despite these challenges, Al-Pb alloys are of interest for specific applications

such as bearing materials, where the lead phase provides lubricity, and potentially in radiation

shielding due to lead's high density.[2][3][4][5] This guide provides a comprehensive overview

of the Al-Pb phase diagram, detailing its critical features, the experimental methods used for its

determination, and the phase transformations that govern its microstructure.

Characteristics of the Al-Pb Phase Diagram
The Al-Pb equilibrium phase diagram is dominated by the limited solubility between the two

components in both the liquid and solid states.[1][6] The key features are two invariant

reactions: a monotectic reaction at the high-aluminum side and a eutectic reaction at the high-

lead side.

Liquid Immiscibility: Above the monotectic temperature, aluminum and lead are completely

miscible in the liquid state. However, upon cooling into the two-phase liquid region (L1 + L2),

the single homogeneous liquid separates into two immiscible liquids: an aluminum-rich liquid

(L1) and a lead-rich liquid (L2). This phase separation occurs when the lead content is higher

than approximately 0.2 wt%.[2]
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Monotectic Reaction: At the monotectic temperature, the aluminum-rich liquid (L1)

transforms into solid aluminum (α-Al phase) and a lead-rich liquid (L2). The reaction is: L₁ ⇌

α-Al + L₂

Eutectic Reaction: The remaining lead-rich liquid (L2) continues to cool until it reaches the

eutectic temperature, where it solidifies into a mixture of the two solid phases, α-Al and lead-

rich solid (β-Pb).[3] The reaction is: L₂ ⇌ α-Al + β-Pb

Solid Solubility: The mutual solid solubility between aluminum and lead is extremely limited.

[1][6] For most practical purposes, they are considered mutually insoluble in the solid state.

[6]

Quantitative Data and Invariant Reactions
The critical points of the Al-Pb phase diagram have been determined by various researchers.

The values show slight variations depending on the experimental techniques and purity of the

materials used. The accepted freezing points for the pure elements are approximately 660.0°C

for Aluminum and 327.3°C for Lead.[6]

Feature
Temperatur
e (°C)

Compositio
n (wt. % Pb)

Compositio
n (wt. % Al)

Phase(s)
Involved

Reference

Monotectic

Point
658.5 ± 0.1 1.1 98.9

L₁ ⇌ α-Al +

L₂
[6]

Monotectic

Point
659.0 1.46 98.54

Liquid ⇌

Liquid + Fcc

(Al)

[7]

Eutectic Point 326.8 ± 0.1 99.979 0.021
L₂ ⇌ α-Al + β-

Pb
[6]

Eutectic Point 327.0 ~100 ~0

Liquid ⇌ Fcc

(Al) + Fcc

(Pb)

[7]

Max. Solid

Solubility

500

(Annealed)
0.18 in Al -

Limit of Pb in

solid Al
[8]
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Experimental Protocols for Phase Diagram
Determination
The determination of the Al-Pb phase diagram relies on a combination of experimental

techniques and thermodynamic calculations.

Thermal Analysis
This is a primary method for identifying phase transformation temperatures.

Methodology: The alloy is heated to a fully liquid state and then cooled at a controlled rate.

The temperature is precisely monitored over time. Phase transformations, which are either

exothermic (solidification) or endothermic (melting), appear as thermal arrests or changes in

the slope of the cooling curve.

Differential Technique: To enhance accuracy, a differential method is often employed.[8] This

involves cooling the sample and a neutral reference body (e.g., a copper cylinder with similar

thermal capacity) under identical conditions. The temperature difference between the sample

and the reference is plotted against the sample temperature. This differential curve shows

sharp peaks at the transformation temperatures, allowing for precise determination of the

monotectic and eutectic points.[8]

Chemical Analysis of Equilibrated Liquids
This technique is used to determine the boundaries of the liquid miscibility gap (the binodal

curve).

Methodology:

Mixtures of aluminum and lead are heated in a crucible to a specific temperature within the

suspected two-liquid region.

The melt is held at this temperature for an extended period (e.g., one to two hours) with

agitation to ensure equilibrium is reached.[8]

Stirring is stopped, allowing the two immiscible liquids to separate into layers due to their

density difference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdnsciencepub.com/doi/pdf/10.1139/cjr40b-035
https://cdnsciencepub.com/doi/pdf/10.1139/cjr40b-035
https://cdnsciencepub.com/doi/pdf/10.1139/cjr40b-035
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14274129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The alloy is then rapidly quenched (e.g., in ice-water) to preserve the high-temperature

phase compositions.[8]

Samples are carefully extracted from the solidified aluminum-rich layer and analyzed for

their lead content using standard chemical analysis techniques.

Repeating this process at various temperatures allows for the points along the liquidus line

of the Al-rich side to be accurately plotted.[8]

Computational Thermodynamics (CALPHAD)
Modern phase diagram determination often involves the CALPHAD (Calculation of Phase

Diagrams) method.

Methodology: This approach uses thermodynamic models to describe the Gibbs energy of

each phase in the system. By assessing available experimental data (from thermal analysis,

chemical analysis, etc.), a self-consistent thermodynamic database is developed. This

database can then be used to calculate the phase diagram, including stable and metastable

equilibria. Software like Thermo-Calc is commonly used for these calculations.[9]

Visualizations
Experimental Workflow
The following diagram illustrates the experimental protocol for determining the liquidus

boundary of the Al-Pb system via the chemical analysis method.
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1. Melt Al and Pb
in Crucible

2. Hold at Target Temp (T)
for 1-2 hours

3. Allow Liquid Layers
(L1, L2) to Separate

4. Rapidly Quench
in Ice-Water

5. Extract Sample from
Solidified Al-rich Layer

6. Perform Chemical Analysis
for Pb Content

7. Plot (T, %Pb) on
Phase Diagram

Click to download full resolution via product page

Caption: Workflow for liquidus determination by quenching and chemical analysis.

Solidification Pathway
This diagram illustrates the key phase transformations that occur as a hypomonotectic Al-Pb

alloy is cooled from a single-phase liquid.
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Caption: Cooling and solidification pathway for a typical Al-Pb alloy.

Conclusion and Research Gaps
The Al-Pb phase diagram is well-characterized as a monotectic system with a wide liquid

miscibility gap and negligible solid solubility.[1][2] This immiscibility governs the microstructure,

leading to a dispersion of soft lead particles in an aluminum matrix, which can be

advantageous for bearing applications. However, significant research gaps remain.

Comprehensive studies on the mechanical properties (such as tensile strength and hardness)

and the corrosion behavior of Al-Pb alloys across different compositions and temperatures are

lacking.[3][4][5] Further investigation into processing techniques, like rapid solidification or

advanced casting methods, is necessary to control the microstructure and fully realize the

potential of these alloys in specialized fields.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. reclaim.cdh.ucla.edu [reclaim.cdh.ucla.edu]

4. do.eva.id [do.eva.id]

5. pinn.ai [pinn.ai]

6. cdnsciencepub.com [cdnsciencepub.com]

7. computherm.com [computherm.com]

8. cdnsciencepub.com [cdnsciencepub.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [aluminum lead alloy phase diagram]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://reclaim.cdh.ucla.edu/default.aspx/fill-and-sign-pdf-form/gwZ2Cp/Al_Pb_Phase_Diagram.pdf
https://do.eva.id/index.jsp/fill-and-sign-pdf-form/5anzEv/Al_Pb_Phase_Diagram.pdf
https://pinn.ai/default.aspx/publication/0JTeRJ/Al-Pb-Phase-Diagram.pdf
https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://www.benchchem.com/product/b14274129?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://reclaim.cdh.ucla.edu/default.aspx/fill-and-sign-pdf-form/gwZ2Cp/Al_Pb_Phase_Diagram.pdf
https://do.eva.id/index.jsp/fill-and-sign-pdf-form/5anzEv/Al_Pb_Phase_Diagram.pdf
https://pinn.ai/default.aspx/publication/0JTeRJ/Al-Pb-Phase-Diagram.pdf
https://cdnsciencepub.com/doi/10.1139/cjr40b-035
https://computherm.com/al-pb
https://cdnsciencepub.com/doi/pdf/10.1139/cjr40b-035
https://www.researchgate.net/figure/Partial-phase-diagram-of-the-Al-Pb-system-The-arrows-indicate-the-Al-Pb-chemistries_fig2_251617131
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14274129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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